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Compound Name: Lithium hypofiuorite
CAS No.: 34240-84-1
Cat. No.: B14691726
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For Researchers, Scientists, and Drug Development Professionals

Lithium hypofluorite (LiOF) is a highly reactive and unstable inorganic compound. Its
transient nature makes experimental characterization challenging, resulting in a limited body of
spectroscopic data. This technical guide synthesizes the available information on the
spectroscopic properties of LiOF, with a primary focus on its vibrational spectrum as
determined by matrix isolation infrared spectroscopy. The guide also outlines the experimental
methodology used for its synthesis and characterization and discusses the current gaps in the
spectroscopic knowledge of this molecule.

Vibrational Spectroscopy

The most definitive spectroscopic data for lithium hypofluorite comes from matrix isolation
infrared spectroscopy. In these experiments, LiOF is synthesized and trapped in an inert gas
matrix at cryogenic temperatures, allowing for the measurement of its vibrational modes.

Quantitative Vibrational Data
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The observed infrared absorption frequencies for isotopologues of lithium hypofluorite,

isolated in an argon matrix, are summarized below. The assignments are based on isotopic

shifts.

v1 (Li-O Stretch) v2 (O-F Stretch)

Isotope ( 1 ( 1 Reference
cm- cm-

SLit60F 714.0 417.5 [1]
Not explicitly reported,

7Lit*OF but implied to be Not explicitly reported [1]
different from SLiOF

5Lit8OF Not explicitly reported Not explicitly reported [1]

7Lit8OF Not explicitly reported Not explicitly reported [1]

Note: The 1971 study by Andrews and Raymond is the primary source of this experimental

data. While experiments with “Li and 180 were conducted to confirm the assignments for the

OF radical, specific frequency values for all LiIOF isotopologues were not detailed in the

publication.

Experimental Protocols

The synthesis and spectroscopic characterization of lithium hypofluorite were achieved using

the matrix isolation technique.

Synthesis and Isolation of LiOF

The experimental setup for the synthesis and isolation of LIOF is depicted in the workflow

diagram below. The process involves the co-deposition of lithium atoms and oxygen difluoride

(OF2) diluted in an argon gas matrix onto a cryogenic surface.

Experimental Workflow for LIOF Synthesis and Matrix Isolation Spectroscopy
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Sample Preparation

OF2/Ar Mixture Lithium Metal
(e.g., 200:1) (in Knudsen Cell)

heat to vaporize

Co-deposition

Simultaneous deposition

onto cryogenic window (15 K)

Reaction agd Trapping

In-situ reaction:
Li + OF2 - LiOF

LiOF isolated in
Argon Matrix

IR beam

Spectroscogic Analysis

Infrared Spectrometer

IR Spectrum Recorded
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Li (atom) + OF2

Matrix Reaction at 15 K

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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